3-(2,4-dimethoxyphenyl)-8-((dimethylamino)methyl)-7-hydroxy-2H-chromen-2-one

• IUPAC Name: 3-(2,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxychromen-2-one
• InChI: InChI=1S/C20H21NO5/c1-21(2)11-16-17(22)8-5-12-9-15(20(23)26-19(12)16)14-7-6-13(24-3)10-18(14)25-4/h5-10,22H,11H2,1-4H3
• InChI Key: UABLMLRSKZQZEV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(C=CC2=C1OC(=O)C(=C2)C3=C(C=C(C=C3)OC)OC)O
• Molecular Formula: C20H21NO5
• Molecular Weight: 355.4 g/mol
• CAS No.: 859671-87-7

Description

3-(2,4-dimethoxyphenyl)-8-((dimethylamino)methyl)-7-hydroxy-2H-chromen-2-one is a useful research compound. Its molecular formula is C20H21NO5 and its molecular weight is 355.39. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Research has shown interest in the crystal structure analysis of chromene derivatives due to their potential applications in pharmaceuticals and materials science. For instance, the study of the crystal structure of related chromene compounds has provided insights into their molecular arrangements, which is crucial for understanding their reactivity and interaction with biological targets (Manolov, Ströbele, & Meyer, 2008).

Synthesis and Characterization

Several studies have focused on the synthesis and characterization of chromene derivatives, highlighting their versatile chemical properties and potential applications. For example, the synthesis and characterization of 2H-pyrano[3,2-c]coumarin derivatives have been explored, revealing their photochromic and redox properties, which could be beneficial for developing new materials with specific optical properties (Huang, Kuo, Lin, & Yang, 2007).

Biological Activities

Chromene derivatives have been investigated for their potential biological activities. Research into compounds such as 6-hydroxyaurone aminomethyl derivatives has studied their reactions in the context of the inverse electron-demand Diels–Alder reaction, which could be relevant for the synthesis of biologically active molecules (Popova, Mrug, Bondarenko, & Frasinyuk, 2019). Similarly, the exploration of the antimicrobial activity and molecular orbital calculations of α-benzopyrone derivatives indicate the potential for developing new antimicrobial agents (El‐Shaaer, Ibrahim, Abdel-Monem, & Ibrahim, 2012).

Chemical Reactions and Mechanisms

The study of chemical reactions and mechanisms involving chromene derivatives is another area of interest. Investigations into the thallium(III) nitrate oxidation of chromens, for example, have provided valuable information on the cis-dihydroxylation and dialkoxylation processes, which are essential for the synthesis of complex organic molecules (Begley, Mohamed, Whiting, D'souza, & Hatam, 1983).